Cas no 2172591-04-5 (1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride)

• Product Name: 1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride
• CAS No: 2172591-04-5
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 5106308
• PubChem ID: 132372578
• Update Time: 2025-05-20

1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride
• 1-(1,5-dimethylindol-3-yl)ethanamine;hydrochloride
• starbld0043791

• Inchi： 1S/C12H16N2.ClH/c1-8-4-5-12-10(6-8)11(9(2)13)7-14(12)3;/h4-7,9H,13H2,1-3H3;1H
• SMILES： Cl.N1(C)C=C(C(C)N)C2C=C(C)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 31

Additional information on 1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride

Comprehensive Overview of 1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride (CAS No. 2172591-04-5)

The compound 1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride (CAS No. 2172591-04-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique indole-based structure, this compound is often explored for its potential applications in drug discovery and development. The indole scaffold is a privileged structure in medicinal chemistry, known for its versatility in interacting with biological targets. Researchers are particularly interested in how modifications like the 1,5-dimethyl substitution and the ethylamine hydrochloride moiety influence its pharmacological properties.

In recent years, the demand for novel indole derivatives has surged due to their relevance in treating neurological disorders and metabolic diseases. The 1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride is no exception, as it is frequently studied for its potential role in modulating neurotransmitter systems. Questions like "How does 1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride interact with serotonin receptors?" or "What are the synthetic routes for this compound?" are commonly searched in academic and industrial circles. These inquiries reflect the growing curiosity about its mechanism of action and synthetic accessibility.

The synthesis of 1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride typically involves multi-step organic reactions, including Fischer indole synthesis or reductive amination protocols. Its hydrochloride salt form enhances solubility, making it more suitable for biological testing. Researchers often highlight its stability under physiological conditions, a critical factor for in vitro and in vivo studies. The compound's CAS No. 2172591-04-5 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and publications.

From an industrial perspective, 1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride is part of a broader trend toward targeted drug design. Its structural features align with current efforts to develop selective receptor modulators with minimal side effects. The rise of computational chemistry and AI-driven drug discovery has further accelerated interest in such compounds, as they can be virtually screened for binding affinity against specific proteins. Searches like "CAS 2172591-04-5 supplier" or "1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride price" indicate its commercial viability in the research chemical market.

Environmental and safety considerations are also paramount when handling 1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain its integrity. The compound's spectroscopic data (e.g., NMR, MS) and chromatographic purity are frequently discussed in quality control protocols, addressing common queries like "How to analyze 1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride purity?".

In conclusion, 1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride (CAS No. 2172591-04-5) represents a promising candidate for further scientific exploration. Its intersection with neurological research, synthetic chemistry, and drug development makes it a compound of enduring relevance. As the scientific community continues to unravel its potential, this molecule is poised to remain a focal point in both academic and industrial settings.